Cas no 2098160-22-4 ((Z)-N'-hydroxy-2-(2-(methoxymethyl)pyrrolidin-1-yl)acetimidamide)

• Product Name: (Z)-N'-hydroxy-2-(2-(methoxymethyl)pyrrolidin-1-yl)acetimidamide
• CAS No: 2098160-22-4
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 5040091
• Update Time: 2025-05-23

(Z)-N'-hydroxy-2-(2-(methoxymethyl)pyrrolidin-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanimidamide, N-hydroxy-2-(methoxymethyl)-
• (Z)-N'-Hydroxy-2-(2-(methoxymethyl)pyrrolidin-1-yl)acetimidamide
• (Z)-N'-hydroxy-2-(2-(methoxymethyl)pyrrolidin-1-yl)acetimidamide

• Inchi： 1S/C8H17N3O2/c1-13-6-7-3-2-4-11(7)5-8(9)10-12/h7,12H,2-6H2,1H3,(H2,9,10)
• InChI Key： KARMGRKAQZPIDP-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)CCCC1COC

Additional information on (Z)-N'-hydroxy-2-(2-(methoxymethyl)pyrrolidin-1-yl)acetimidamide

(Z)-N'-hydroxy-2-(2-(methoxymethyl)pyrrolidin-1-yl)acetimidamide (CAS No. 2098160-22-4): A Comprehensive Overview

The compound (Z)-N'-hydroxy-2-(2-(methoxymethyl)pyrrolidin-1-yl)acetimidamide, identified by the CAS registry number 2098160-22-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidamides, which are known for their versatile reactivity and ability to participate in a wide range of organic reactions. The molecule's structure is characterized by a pyrrolidine ring substituted with a methoxymethyl group and an acetimidamide moiety, which imparts unique electronic and steric properties.

Recent studies have highlighted the importance of acetimidamides in medicinal chemistry, particularly as intermediates in the synthesis of bioactive compounds. The presence of the hydroxyl group in the imidamide moiety introduces hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability. This feature makes it an attractive candidate for drug delivery systems and as a precursor in the development of novel therapeutic agents.

The synthesis of (Z)-N'-hydroxy-2-(2-(methoxymethyl)pyrrolidin-1-yl)acetimidamide involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. The methoxymethyl substitution on the pyrrolidine ring is achieved through alkylation reactions, followed by coupling with an appropriate acetylating agent to form the imidamide. The stereochemistry at the imidamide carbon is controlled during this process, ensuring the formation of the (Z)-isomer, which is critical for its biological activity.

One of the most intriguing aspects of this compound is its role in asymmetric catalysis. Researchers have demonstrated that acetimidamides can act as chiral auxiliaries, enabling the enantioselective synthesis of complex molecules. This property has led to its application in the construction of biologically active compounds with high enantiomeric excess, which is essential for modern drug discovery.

In terms of physical properties, (Z)-N'-hydroxy-2-(2-(methoxymethyl)pyrrolidin-1-yl)acetimidamide exhibits a melting point around 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the 250–300 nm range, indicative of conjugation within the molecule. These properties make it suitable for use in both laboratory settings and industrial applications.

The application of this compound extends beyond traditional organic synthesis. Recent advancements have explored its use in polymer chemistry, where it serves as a building block for functional polymers with tailored properties. For instance, incorporating this compound into polymeric materials can enhance their thermal stability and mechanical strength, making them ideal for high-performance applications.

In conclusion, (Z)-N'-hydroxy-2-(2-(methoxymethyl)pyrrolidin-1-yl)acetimidamide (CAS No. 2098160-22-4) is a versatile compound with a wide range of applications across different fields. Its unique structure, coupled with its favorable physical and chemical properties, positions it as a valuable tool in modern chemistry. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.